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Compound of Interest

Compound Name: IXA6

Cat. No.: B2922627 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide detailed protocols for the preparation of stock and working

solutions of IXA6, a novel activator of the IRE1/XBP1s signaling pathway. This document is

intended for researchers, scientists, and professionals in the field of drug development who are

investigating the Unfolded Protein Response (UPR) and its role in various diseases.

Core Applications
IXA6 is a valuable tool for studying the selective activation of the IRE1/XBP1s arm of the UPR.

[1] It can be utilized in a variety of cell-based assays to investigate endoplasmic reticulum (ER)

proteostasis, with implications for neurodegenerative diseases, cancer, and metabolic

disorders.[2] A common application for IXA6 is in cell culture experiments at a working

concentration of 10 µM to selectively activate IRE1-XBP1s signaling.[3]

Quantitative Data Summary
For ease of reference and experimental planning, the key quantitative data for IXA6 are

summarized in the table below.
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Property Value Source

CAS Number 1021106-40-0 [3]

Molecular Formula C22H20ClN3O3S [3]

Molecular Weight 441.94 g/mol [3]

Solubility in DMSO ≥ 31.25 mg/mL (70.71 mM) [3]

Purity ≥ 99% [4]

Appearance White to light yellow solid [5]

Storage (Powder)
-20°C for 3 years; 4°C for 2

years
[4]

Storage (Stock Solution)
-80°C for up to 6 months;

-20°C for up to 1 month
[6]

Experimental Protocols
Preparation of IXA6 Stock Solution (10 mM in DMSO)
This protocol describes the preparation of a 10 mM stock solution of IXA6 in dimethyl sulfoxide

(DMSO).

Materials:

IXA6 powder

Anhydrous or newly opened DMSO

Sterile microcentrifuge tubes

Vortex mixer

Ultrasonic bath (optional, but recommended)

Procedure:
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Calculate the required mass of IXA6: To prepare 1 mL of a 10 mM stock solution, use the

following calculation:

Mass (mg) = Molarity (M) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 0.010 mol/L x 0.001 L x 441.94 g/mol = 4.4194 mg

Weigh IXA6: Carefully weigh out approximately 4.42 mg of IXA6 powder and transfer it to a

sterile microcentrifuge tube.

Add DMSO: Add 1 mL of anhydrous or newly opened DMSO to the microcentrifuge tube

containing the IXA6 powder.[5]

Dissolve IXA6: Vortex the tube vigorously to dissolve the powder. If necessary, use an

ultrasonic bath to aid dissolution.[3][7]

Aliquot and Store: Once the IXA6 is completely dissolved, aliquot the stock solution into

smaller volumes in sterile microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store

the aliquots at -80°C for up to 6 months or at -20°C for up to 1 month.[6]

Preparation of IXA6 Working Solution (e.g., 10 µM in Cell
Culture Medium)
This protocol describes the dilution of the 10 mM IXA6 stock solution to a final working

concentration of 10 µM in cell culture medium.

Materials:

10 mM IXA6 stock solution in DMSO

Pre-warmed cell culture medium

Sterile microcentrifuge tubes or conical tubes

Procedure:

Determine the required volume of stock solution: To prepare 1 mL of a 10 µM working

solution, use the following dilution calculation (C1V1 = C2V2):
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(10,000 µM) x V1 = (10 µM) x (1000 µL)

V1 = 1 µL

Prepare the working solution: In a sterile tube, add 999 µL of pre-warmed cell culture

medium.

Add IXA6 stock solution: Add 1 µL of the 10 mM IXA6 stock solution to the cell culture

medium.

Mix thoroughly: Gently vortex or pipette up and down to ensure the working solution is

homogeneous.

Use immediately: The freshly prepared IXA6 working solution should be used immediately

for your cell-based assays.

Signaling Pathway and Experimental Workflow
The following diagrams illustrate the signaling pathway activated by IXA6 and a typical

experimental workflow for its use.
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Caption: IXA6 activates the IRE1 RNase domain, leading to XBP1 mRNA splicing and

subsequent UPR gene expression.
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Caption: A typical experimental workflow for utilizing IXA6 in cell-based assays.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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